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Compound of Interest

Compound Name: Fluazifop

Cat. No.: B150276

Introduction

Fluazifop-p-butyl is a selective, systemic, post-emergence herbicide engineered for the control
of annual and perennial grass weeds within a wide array of broadleaf crops.[1][2][3] Its efficacy
is rooted in the inhibition of the acetyl-CoA carboxylase (ACCase) enzyme, a pivotal
component in the biosynthesis of fatty acids in grasses.[4][5] This targeted inhibition disrupts
the formation of cell membranes, leading to necrosis in meristematic tissues and the ultimate
demise of susceptible grass species. The performance of Fluazifop-p-butyl is critically
dependent on several variables, including the growth stage of the target weed, the time of day
of application, and prevailing environmental conditions. These notes provide detailed data and
protocols for researchers to optimize its application for maximum efficacy.

Mechanism of Action Pathway

Fluazifop-p-butyl is absorbed through the foliage and translocated via the phloem to the plant's
growing points (meristems), as well as the rhizomes and stolons of perennial grasses. Within
the plant, the inactive butyl ester is rapidly hydrolyzed to the biologically active fluazifop acid.
This active form specifically inhibits the plastid isoform of the ACCase enzyme found in
grasses, blocking the first committed step in fatty acid synthesis. The resulting depletion of
essential lipids for new cell membranes leads to a cessation of growth within 48 hours, followed
by necrosis of meristematic tissues and eventual plant death within 2 to 4 weeks.
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Caption: Fluazifop-p-butyl's mode of action from foliar application to plant death.

Data Presentation: Efficacy by Application Timing

The timing of fluazifop-p-butyl application is a critical determinant of its efficacy. Optimal timing
involves consideration of both the weed's developmental stage and the diurnal/environmental
conditions at the time of spraying.

Table 1: Influence of Weed Growth Stage on Fluazifop
Efficacy

Applying fluazifop-p-butyl to young, actively growing grasses is paramount for effective control.
Applications should target weeds before they reach advanced growth stages, such as tillering
or heading.
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. Optimal Growth Sub-optimal Stage
Target Species . .
Weed Type Stage for (Requires Higher
(Example) L.
Application Rates)

Eleusine indica

(Goosegrass),
S 2-5 leaf stage, pre- o
Annual Grasses Digitaria spp. - Late tillering stage.
illering.
(Crabgrass), J

Volunteer Cereals

Cynodon dactylon ) ]
Actively growing
) (Bermudagrass), ] ] Mature plants, post-
Perennial Grasses ) ) shoots during spring )
Panicum maximum ) heading.
) flush, before heading.
(Guinea grass)

Table 2: Influence of Time of Day and Dose on Urochloa
plantaginea Control

Environmental conditions, which fluctuate throughout the day, significantly affect herbicide
uptake and performance. Applications during cooler, more humid periods generally result in
higher efficacy.
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Dry Mass
Application Time Dose (g ha™?) Weed Control (%) Reduction (%) at 20
at 20 DAT* S

2a.m. 80 75 70
110 85 80

140 90 88

170 95 92

200 98 95

6 a.m. 80 80 78
110 88 85

140 92 90

170 97 94

200 99 97

11 a.m. 80 60 55
110 70 65

140 78 72

170 85 80

200 90 85

4 p.m. 80 55 50
110 65 60

140 75 70

170 82 78

200 88 83

9 p.m. 80 70 65
110 80 75
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140 88 82
170 93 88
200 96 91

1DAT = Days After
Treatment. Data
summarized from
Cieslik, L.F. et al.
(2017).

Logical Relationships: Environmental Factors and

Efficacy

The efficacy of fluazifop is not determined by the time of day itself, but by the environmental
conditions associated with that time. Factors such as temperature, relative humidity (RH), and

photosynthetically active radiation (PAR) influence the physiological state of the weed,

particularly its leaf angle and metabolic activity, which in turn affects herbicide interception and

absorption.
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Caption: Influence of environmental variables on fluazifop efficacy.

Experimental Protocols

The following protocols are based on methodologies from peer-reviewed studies to assess the
optimal application timing of fluazifop-p-butyl.

Protocol 1: Determining Optimal Time-of-Day and Dose-
Response
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Adapted from Cieslik, L.F. et al. (2017).

Objective: To evaluate the efficacy of varying doses of fluazifop-p-butyl applied at different
times of the day on a target grass weed species.

Materials:

o Fluazifop-p-butyl formulation (e.g., 13.4 EC or 150 g/L EC).

» Nonionic surfactant or crop oil concentrate.

o Calibrated research plot sprayer with appropriate nozzles.

e Environmental monitoring equipment (thermometer, hygrometer, PAR sensor).
o Materials for biomass collection and drying (quadrats, shears, drying oven).
Methodology:

» Site Preparation: Establish a field site with a uniform infestation of the target weed (e.qg.,
Urochloa plantaginea). Ensure the soil is representative (e.g., clay content 60%).

» Experimental Design: Use a randomized complete block design with a factorial treatment
arrangement and four replications.

o Factor A (Application Timing): 5 levels (e.g., 2 a.m., 6 a.m., 11 a.m., 4 p.m., 9 p.m.).
o Factor B (Herbicide Dose): 5 levels (e.g., 80, 110, 140, 170, 200 g ha™?).
o Controls: Include untreated control plots for comparison.

o Application:
o Apply treatments when the majority of the weed population is at the 2-4 leaf stage.
o Use a constant spray volume (e.g., 500 L/ha).

o At each application time, record air temperature, relative humidity, and PAR.
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o Measure the leaf angle of representative weeds (e.g., 90° for horizontal, 0° for vertical).

o Data Collection and Analysis:

o Visual Efficacy Assessment: At 20 days after treatment (DAT), visually assess weed
control in each plot using a scale of 0% (no effect) to 100% (complete death).

o Biomass Reduction: At 20 DAT, harvest the above-ground weed biomass from two
randomly placed 0.25 m2 quadrats within each plot. Dry the biomass at 60°C for 72 hours
and weigh to determine the shoot dry mass.

o Statistical Analysis: Analyze the data using ANOVA appropriate for a factorial design.
Calculate dose-response curves to determine the dose required for 50% (D50) or 80%
(D80) reduction in dry mass for each application time.

Experimental Workflow Diagram
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Caption: A generalized workflow for fluazifop efficacy experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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